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Compound of Interest

Compound Name: Dimethylisopropylsilane

CAS No.: 18209-61-5

Cat. No.: B108420

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethylisopropylsilane, a member of the organosilane family, is a versatile compound with

growing importance in chemical synthesis and materials science. Its unique structural features,

particularly the silicon-hydrogen bond, render it a valuable reagent in hydrosilylation reactions,

as a reducing agent, and for the introduction of the silyl protecting group. A thorough

understanding of its physical properties is paramount for its effective and safe handling,

application in synthetic protocols, and for the characterization of reaction products. This guide

provides a comprehensive overview of the key physical and spectroscopic properties of

Dimethylisopropylsilane, grounded in established chemical principles and supported by

available data.

Molecular and Chemical Identity
Understanding the fundamental identifiers of a chemical substance is the first step in its

scientific evaluation.
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Chemical Name: Dimethylisopropylsilane

Synonym: dimethyl(1-methylethyl)silane[1]

CAS Number: 18209-61-5[1]

Molecular Formula: C₅H₁₄Si[1]

Molecular Weight: 102.25 g/mol

Chemical Structure:

Caption: Molecular structure of Dimethylisopropylsilane.

Core Physical Properties
The physical state and thermodynamic properties of Dimethylisopropylsilane are critical for

its storage, handling, and use in various applications.

Property Value Source(s)

Boiling Point 66-67 °C (at 760 mmHg)

Melting Point
Not available (expected to be

very low)

Density 0.724 g/mL at 25 °C

Refractive Index (n₂₀/D) 1.391

Vapor Pressure 163 mmHg at 25 °C [1]

Flash Point -30 °C (-22 °F) - closed cup

Expert Insights: The relatively low boiling point of Dimethylisopropylsilane indicates its

volatile nature. This property is advantageous in purification by distillation but also necessitates

careful handling in well-ventilated areas to avoid inhalation of vapors. The lack of a reported

melting point is common for volatile liquids that remain in the liquid phase well below 0 °C. Its

density, being less than that of water, is a key consideration in biphasic reaction systems. The
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flash point being significantly below room temperature highlights its high flammability, a critical

safety consideration.

Solubility Profile
The solubility of a reagent dictates the choice of solvent for a reaction, purification, and

analysis. Based on the principle of "like dissolves like," the non-polar to weakly polar nature of

Dimethylisopropylsilane governs its solubility.

Qualitative Solubility:

Soluble in: Non-polar and weakly polar organic solvents such as aliphatic hydrocarbons

(e.g., hexane, heptane), aromatic hydrocarbons (e.g., toluene, benzene), ethers (e.g., diethyl

ether, tetrahydrofuran), and chlorinated hydrocarbons (e.g., dichloromethane, chloroform).[2]

Insoluble in: Highly polar solvents, most notably water.[2] It is important to note that

Dimethylisopropylsilane will react with protic solvents like water and alcohols, especially in

the presence of a catalyst or at elevated temperatures, leading to decomposition rather than

simple dissolution.

Spectroscopic Signature
Spectroscopic data is indispensable for the identification and characterization of

Dimethylisopropylsilane. While a dedicated, published spectrum for this specific molecule is

not readily available, its expected spectral features can be accurately predicted based on the

characteristic absorptions and chemical shifts of its constituent functional groups.

Infrared (IR) Spectroscopy
The IR spectrum of Dimethylisopropylsilane is expected to be dominated by absorptions

corresponding to Si-H, C-H, and Si-C bond vibrations.

Expected Characteristic IR Absorptions:
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Functional Group
Wavenumber
(cm⁻¹)

Intensity Notes

Si-H stretch 2100 - 2260 Strong
A highly diagnostic

peak for hydrosilanes.

C-H stretch (sp³) 2850 - 2960 Strong

Characteristic of the

methyl and isopropyl

groups.

C-H bend (CH₃) ~1385 and ~1465 Medium
Bending vibrations of

the methyl groups.

Si-C stretch 600 - 800 Medium-Strong

Corresponds to the

silicon-carbon bond

vibrations.

Expert Insights: The most prominent and telling feature in the IR spectrum of

Dimethylisopropylsilane will be the strong Si-H stretching band. The absence of significant

absorption in the O-H stretching region (around 3200-3600 cm⁻¹) is a key indicator of the purity

of the compound and the absence of hydrolysis products.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the hydrogen and carbon framework of

the molecule.

The proton NMR spectrum of Dimethylisopropylsilane is expected to show distinct signals for

the different types of protons present.

Predicted ¹H NMR Chemical Shifts:
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Proton
Environment

Approximate
Chemical Shift (δ,
ppm)

Multiplicity Integration

Si-H 3.5 - 4.5 Multiplet 1H

CH(CH₃)₂ 0.8 - 1.2 Multiplet 1H

Si-CH₃ 0.0 - 0.2 Doublet 6H

CH(CH₃)₂ 0.8 - 1.2 Doublet 6H

Expert Insights: The Si-H proton will appear as a multiplet due to coupling with the protons on

the adjacent methyl and isopropyl groups. The protons of the two methyl groups attached to the

silicon are chemically equivalent and will appear as a doublet due to coupling with the Si-H

proton. Similarly, the six protons of the two methyl groups of the isopropyl moiety are equivalent

and will appear as a doublet due to coupling with the methine proton. The methine proton of the

isopropyl group will be a multiplet due to coupling with the six methyl protons and the Si-H

proton.

The carbon-13 NMR spectrum will provide information on the carbon skeleton.

Predicted ¹³C NMR Chemical Shifts:

Carbon Environment Approximate Chemical Shift (δ, ppm)

Si-CH₃ -5 to 5

CH(CH₃)₂ 15 - 25

CH(CH₃)₂ 15 - 25

Expert Insights: The silicon atom's electropositive nature causes the directly attached carbon

atoms to be shielded, resulting in upfield chemical shifts, potentially even negative values

relative to TMS. The two methyl carbons attached to silicon are equivalent, as are the two

methyl carbons of the isopropyl group. The methine carbon of the isopropyl group will have a

distinct chemical shift.
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Experimental Protocols for Property Determination
The following are generalized, yet detailed, protocols for the experimental determination of the

key physical properties of Dimethylisopropylsilane. These methods are standard in organic

chemistry laboratories and can be adapted for this specific compound, keeping its volatility and

flammability in mind.

Determination of Boiling Point (Distillation Method)

Assemble simple distillation apparatus Charge flask with Dimethylisopropylsilane and boiling chips Heat gently Record temperature at steady distillation Correct for atmospheric pressure

Click to download full resolution via product page

Caption: Workflow for boiling point determination.

Methodology:

Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask. Ensure all

glassware is dry.

Sample Preparation: Add a small volume (e.g., 5-10 mL) of Dimethylisopropylsilane to the

distillation flask along with a few boiling chips or a magnetic stir bar to ensure smooth boiling.

Heating: Gently heat the distillation flask using a heating mantle.

Temperature Reading: Observe the temperature on the thermometer. The boiling point is the

temperature at which the vapor and liquid are in equilibrium, characterized by a steady

condensation of the liquid on the thermometer bulb and a constant temperature reading.

Pressure Correction: Record the atmospheric pressure. If it deviates significantly from 760

mmHg, a correction to the observed boiling point may be necessary.

Determination of Density
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Weigh a clean, dry pycnometer Fill with Dimethylisopropylsilane at a known temperature Weigh the filled pycnometer Determine the volume of the pycnometer Calculate density (mass/volume)

Click to download full resolution via product page

Caption: Workflow for density determination.

Methodology:

Mass of Empty Pycnometer: Accurately weigh a clean and dry pycnometer (a small glass

flask of a specific volume) on an analytical balance.

Filling the Pycnometer: Fill the pycnometer with Dimethylisopropylsilane, ensuring there

are no air bubbles. The measurement should be performed at a constant, known

temperature (e.g., 25 °C) using a water bath.

Mass of Filled Pycnometer: Weigh the filled pycnometer.

Volume Determination: The volume of the pycnometer can be determined by repeating the

procedure with a liquid of known density, such as deionized water.

Calculation: The density is calculated by dividing the mass of the Dimethylisopropylsilane
(mass of filled pycnometer - mass of empty pycnometer) by the volume of the pycnometer.

Determination of Refractive Index

Calibrate the refractometer Place a drop of Dimethylisopropylsilane on the prism Close the prism and adjust the light source Bring the dividing line into focus Read the refractive index from the scale

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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physical-properties-of-dimethylisopropylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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